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For Researchers, Scientists, and Drug Development Professionals

Novokinin, a synthetic peptide with the sequence Arg-Pro-Leu-Lys-Pro-Trp, is recognized as a

selective agonist for the angiotensin AT2 receptor.[1] This guide provides a comparative

analysis of Novokinin's cross-reactivity with other receptors, supported by available

experimental data. The information is intended to assist researchers in designing experiments

and interpreting results related to the pharmacological activity of Novokinin.

Quantitative Analysis of Receptor Interaction
Novokinin's primary pharmacological target is the angiotensin AT2 receptor. Experimental data

has established its binding affinity for this receptor. While direct quantitative data on

Novokinin's binding to other receptors is limited in the available literature, its functional cross-

reactivity with prostaglandin receptors has been demonstrated through antagonist studies.
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Receptor Ligand Parameter Value
Fold
Selectivity

Reference

Angiotensin

AT2
Novokinin K_i_ 7.35 µM - [1][2]

Angiotensin

AT1
Novokinin - -

93-fold lower

affinity than

for AT2

[1]

Prostaglandin

IP
Novokinin -

Data not

available
- -

Prostaglandin

EP4
Novokinin -

Data not

available
- -

Note: A lower K_i_ value indicates a higher binding affinity. The selectivity for the AT2 receptor

over the AT1 receptor is a key characteristic of Novokinin.[1]

Signaling Pathways and Functional Cross-Reactivity
Novokinin's physiological effects extend beyond its direct interaction with the AT2 receptor,

demonstrating functional cross-reactivity through the downstream activation of prostaglandin

signaling pathways.

Vasorelaxation and Hypotensive Effects
The vasorelaxing and hypotensive properties of Novokinin are mediated through the activation

of the prostaglandin IP receptor, which is downstream of the AT2 receptor.[2][3] This indicates a

functional cascade where AT2 receptor activation by Novokinin leads to the production of

prostaglandins, which in turn activate the IP receptor, resulting in smooth muscle relaxation and

a decrease in blood pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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